Ethyl 2-amino-4-cyanobutanoate;hydrochloride

• IUPAC Name: ethyl 2-amino-4-cyanobutanoate;hydrochloride
• InChI: InChI=1S/C7H12N2O2.ClH/c1-2-11-7(10)6(9)4-3-5-8;/h6H,2-4,9H2,1H3;1H
• InChI Key: GFPWWIVCQKSBNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCC#N)N.Cl
• Molecular Formula: C7H13ClN2O2
• Molecular Weight: 192.64 g/mol
• CAS RN: 97070-43-4

Description

Ethyl 2-amino-4-cyanobutanoate hydrochloride is a chemical compound with the CAS Number: 97070-43-4. It has a molecular weight of 192.65 and its IUPAC name is ethyl 2-amino-4-cyanobutanoate hydrochloride.

Molecular Structure Analysis

The InChI code for Ethyl 2-amino-4-cyanobutanoate hydrochloride is 1S/C7H12N2O2.ClH/c1-2-11-7(10)6(9)4-3-5-8;/h6H,2-4,9H2,1H3;1H. This code provides a specific representation of the molecular structure of the compound.

Physical And Chemical Properties Analysis

Ethyl 2-amino-4-cyanobutanoate hydrochloride appears as a powder. It has a melting point range of 100-105 degrees Celsius. The compound is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Transformations

• Catalytic Hydrogenation and Formation of Heterocycles : Ethyl 2-amino-4-cyanobutanoate hydrochloride undergoes catalytic hydrogenation, leading to selective reduction and the formation of diamines, five-membered, or six-membered ring heterocycles. The selectivity of this process is dependent on the type of catalyst used (Zhu, Price, Walker, & Zhao, 2005).

• Synthesis of Benzo[h]quinazolines and Related Compounds : This compound serves as a precursor for various chemical reactions, including the synthesis of benzo[h]quinazolines, which are significant in medicinal chemistry (Grigoryan, Tarzyan, Markosyan, Paronikyan, & Sukasyan, 2011).

Applications in Drug Synthesis

• Chiral Synthon for Pharmaceutical Products : Ethyl 2-amino-4-cyanobutanoate hydrochloride is an important chiral synthon for the side chain of cholesterol-lowering drugs like atorvastatin. It's also used in the production of L-carnitine and (R)-4-amino-3-hydroxybutanoic acid, highlighting its relevance in synthesizing medically significant compounds (You, Liu, & Zheng, 2013).

Biocatalysis and Enzymatic Processes

• Synthesis Using Recombinant Cells : The synthesis of related compounds, like ethyl (R)-4-chloro-3-hydroxybutanoate, has been studied using whole recombinant cells of Escherichia coli expressing secondary alcohol dehydrogenase. This highlights the potential of biocatalysis in synthesizing derivatives of ethyl 2-amino-4-cyanobutanoate hydrochloride (Yamamoto, Matsuyama, & Kobayashi, 2002).

• Biosynthesis of Optically Pure Derivatives : Enzymatic approaches are also utilized for synthesizing optically pure derivatives, underscoring the significance of biocatalysis in producing chiral intermediates used in pharmaceuticals (Ye, Ouyang, & Ying, 2011).

Crystallography and Structural Analysis

• Crystal Packing and Molecular Interactions : Studies involving ethyl 2-amino-4-cyanobutanoate hydrochloride derivatives have contributed to understanding crystal packing and molecular interactions, such as N⋯π and O⋯π interactions, which are crucial in crystal engineering and drug design (Zhang, Wu, & Zhang, 2011).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.